Cas no 82413-18-1 ((7aS,8R)-9-methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-8-ol)

• Product Name: (7aS,8R)-9-methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-8-ol
• CAS No: 82413-18-1
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 1806088
• PubChem ID: 158089
• Update Time: 2025-04-21

(7aS,8R)-9-methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• (7aS,8R)-9-methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-8-ol
• 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-8-ol, 6,7,7a,8-tetrahydro-9-methoxy-7-methyl-, (7aS,8R)-
• DTXSID10231727
• C19H19NO4
• 82413-18-1
• (-)-Ayuthianine
• (12S,13R)-15-methoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaen-13-ol
• DTXCID40154218
• (12S,13R)-15-methoxy-11-methyl-3,5-dioxa-11-azapentacyclo(10.7.1.02,6.08,20.014,19)icosa-1(20),2(6),7,14(19),15,17-hexaen-13-ol

• Inchi： 1S/C19H19NO4/c1-20-7-6-10-8-13-19(24-9-23-13)16-11-4-3-5-12(22-2)15(11)18(21)17(20)14(10)16/h3-5,8,17-18,21H,6-7,9H2,1-2H3/t17-,18+/m0/s1
• InChI Key： HYWVELCSGZINQW-ZWKOTPCHSA-N
• SMILES： O[C@@H]1C2C(=CC=CC=2C2=C3C(=CC4CCN(C)[C@H]1C=42)OCO3)OC

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Hydroxy-7-aporphines